N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine

• IUPAC Name: N-benzyl-N-[[3-[(2-fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl]methyl]butan-1-amine
• InChI: InChI=1S/C21H24FN3O/c1-2-3-13-25(15-17-9-5-4-6-10-17)16-21-23-20(24-26-21)14-18-11-7-8-12-19(18)22/h4-12H,2-3,13-16H2,1H3
• InChI Key: BLWQYKKYTAPBKA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)CC2=NC(=NO2)CC3=CC=CC=C3F
• Molecular Formula: C21H24FN3O
• Molecular Weight: 353.4 g/mol

Description

N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine, also known as FGIN-1-27, is a chemical compound that has been extensively studied in scientific research. It belongs to the class of benzylamines and has been shown to have potential applications in the field of neuroscience.

Mechanism of Action

N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. By blocking the dopamine D3 receptor, N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine can modulate the activity of the dopamine system in the brain, leading to changes in behavior and mood.
Biochemical and Physiological Effects:
N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to increase levels of dopamine in the prefrontal cortex and striatum, which are regions of the brain involved in mood and motivation. N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine has also been shown to increase the activity of the serotonin system, which is involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

One of the advantages of N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine is that it is highly selective for the dopamine D3 receptor, which reduces the risk of off-target effects. However, one of the limitations of N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine is that it has poor solubility in water, which can make it difficult to administer in laboratory experiments.

Future Directions

There are several future directions for research on N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine. One area of interest is the potential use of N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine in the treatment of addiction, particularly to drugs such as cocaine and methamphetamine. Another area of interest is the potential use of N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine in the treatment of cognitive deficits associated with schizophrenia. Additionally, further research is needed to investigate the long-term effects of N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine on the brain and behavior.

Synthesis Methods

N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine can be synthesized using a multi-step process involving the reaction of various chemicals such as 2-fluorobenzyl chloride, 1-butanamine, and 1,2,4-oxadiazole. The synthesis of N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-benzyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine has been extensively studied in scientific research, particularly in the field of neuroscience. It has been shown to have potential applications in the treatment of various neurological disorders, including depression, anxiety, and schizophrenia.